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Compound Name: 6-Chloronicotinaldehyde

Cat. No.: B1585923

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloronicotinaldehyde (CAS No. 23100-12-1) is a substituted pyridine derivative that
serves as a key building block in the synthesis of a variety of pharmaceutical and agrochemical
compounds.[1] Its chemical structure, featuring a reactive aldehyde group and a chlorinated
pyridine ring, makes it a versatile intermediate for introducing the pyridinyl moiety into larger,
more complex molecules.[1] This guide provides an in-depth overview of the commercial
suppliers, typical purity levels, and key experimental protocols involving 6-
Chloronicotinaldehyde.

Commercial Suppliers and Purity

The commercial availability of 6-Chloronicotinaldehyde is robust, with several chemical
suppliers offering various grades of the compound. The purity of commercially available 6-
Chloronicotinaldehyde is typically high, often exceeding 96%. However, for applications in
pharmaceutical development and other sensitive areas, higher purity grades are also available.
A summary of representative commercial suppliers and their stated purities is provided in Table
1.
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. . Additional

Supplier CAS Number Stated Purity .

Information
Sigma-Aldrich 23100-12-1 96%
Matrix Scientific 23100-12-1 Not specified Melting point: 77-81°C
Pharmaffiliates 23100-12-1 High purity Stored at 2-8°C
Capot Chemical 23100-12-1 99% (Min, GC) Moisture: 0.5% Max

Melting point: 77-81
Chemsrc 23100-12-1 96.0% )

°C(lit.)

- Stored in dark, dry,

BLD Pharm 23100-12-1 Not specified

room temperature

Table 1: Commercial Suppliers and Stated Purity of 6-Chloronicotinaldehyde

Experimental Protocols
Synthesis of 6-Chloronicotinaldehyde

A common synthetic route to 6-Chloronicotinaldehyde involves the oxidation of 2-chloro-5-
(hydroxymethyl)pyridine.[1] A specific method detailed in patent literature involves the use of
manganese dioxide as the oxidizing agent.

Protocol: Oxidation of 2-chloro-5-(hydroxymethyl)pyridine

o Reaction Setup: In a four-necked flask, add 2-chloro-5-(hydroxymethyl)pyridine (125g) and
dichloromethane (450ml).

o Addition of Oxidizing Agent: While stirring, add manganese dioxide (280g) to the mixture.

o Reaction Conditions: Heat the reaction mixture to reflux (approximately 39-40°C) and
maintain for 3 hours.

o Work-up: After the reaction is complete, filter the mixture by suction filtration.
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+ [solation: Concentrate the filtrate and cool to obtain 6-Chloronicotinaldehyde as a yellow
solid.

This method reports a yield of 86.6% and a purity of 99.1%.[2]

Synthesis of 6-Chloronicotinaldehyde
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Caption: Synthesis workflow for 6-Chloronicotinaldehyde.
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Use in Nucleophilic Aromatic Substitution: Synthesis of
6-Morpholinonicotinaldehyde

6-Chloronicotinaldehyde is a valuable precursor for nucleophilic aromatic substitution
reactions, where the chlorine atom is displaced by a nucleophile.[3] An example is the
synthesis of 6-Morpholinonicotinaldehyde.

Protocol: Synthesis of 6-Morpholinonicotinaldehyde

Reaction Setup: To a round-bottom flask, add 6-Chloronicotinaldehyde and
dimethylformamide (DMF).

o Addition of Reagents: Add potassium carbonate (2.0 equivalents) and morpholine (1.2
equivalents) to the solution.

e Reaction Conditions: Attach a reflux condenser and heat the reaction mixture to 80-100°C
with stirring.

¢ Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the
reaction mixture into water and extract with ethyl acetate.

« Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel.[3]
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Synthesis of 6-Morpholinonicotinaldehyde
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Caption: Experimental workflow for the synthesis of 6-Morpholinonicotinaldehyde.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
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A robust analytical method is crucial for determining the purity of 6-Chloronicotinaldehyde,
especially for applications in drug discovery and development.[4][5] High-Performance Liquid
Chromatography (HPLC) is a widely used technique for this purpose. While a specific validated
method for this compound is not publicly detailed, a general protocol can be established based
on its chemical properties.

Representative HPLC Protocol for Purity Assessment

Instrumentation: HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid often added to
improve peak shape).

e Flow Rate: 1.0 mL/min.
e Detection Wavelength: 254 nm.
e Injection Volume: 10 pL.

o Sample Preparation: Prepare a stock solution of 6-Chloronicotinaldehyde in a suitable
solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
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HPLC Purity Assessment Workflow
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Caption: Workflow for purity assessment of 6-Chloronicotinaldehyde by HPLC.

Conclusion

6-Chloronicotinaldehyde is a readily available and highly versatile chemical intermediate with
significant applications in pharmaceutical and agrochemical research.[1] Understanding its
commercial sources, purity levels, and key synthetic and analytical protocols is essential for
researchers and developers in these fields. The information and protocols provided in this
guide serve as a valuable resource for the effective utilization of this important building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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